7-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

• IUPAC Name: 7-fluoro-1-methyl-2,3,4,5-tetrahydro-1,5-benzodiazepine
• InChI: InChI=1S/C10H13FN2/c1-13-6-2-5-12-9-7-8(11)3-4-10(9)13/h3-4,7,12H,2,5-6H2,1H3
• InChI Key: QRCVKJZKISLVFS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCNC2=C1C=CC(=C2)F
• Molecular Formula: C10H13FN2
• DSSTOX Substance ID: DTXSID201183916
• Molecular Weight: 180.22 g/mol
• CAS RN: 1334148-13-8

Description

“7-fluoro-1-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine” is a chemical compound with the molecular formula C10H13FN2. It has an average mass of 180.222 Da and a monoisotopic mass of 180.106277 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring fused with a diazepine ring. The molecule contains a total of 27 bonds, including 14 non-H bonds, 6 multiple bonds, 6 aromatic bonds, and 1 six-membered ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 180.22 and a molecular formula of C10H13FN2.

Scientific Research Applications

Potential as Antianxiety Agents

A study by Anzini et al. (2008) explored the potential of certain benzodiazepine derivatives as antianxiety agents. The derivatives demonstrated high affinity for central benzodiazepine receptors (CBR) in both bovine and human cortical brain membranes, with one compound showing partial agonist profile in vitro and activity in various animal models of anxiety, without typical benzodiazepine side effects (Anzini et al., 2008).

Synthesis and Biological Activity

Heitmann et al. (1988) synthesized a new class of anellated 1,4-benzodiazepines with anti-psychotic activity. Their study evaluated the influence of fluoro-substitution patterns and the fused ring system on biological activity, showing potency in antagonizing apomorphine-induced climbing and inhibiting pentetrazole-induced seizures (Heitmann et al., 1988).

Imaging Benzodiazepine Receptors

Ishiwata et al. (1988) focused on the synthesis and biodistribution of [11C]fludiazepam for imaging benzodiazepine receptors. Their findings highlighted the tracer's potential for in vivo studies, showcasing rapid incorporation into tissues and significant brain uptake (Ishiwata et al., 1988).

Privileged Molecular Framework Development

Research by Devi et al. (2014) exploited the synthetic potential of a privileged molecular framework of 7-fluoro-1,4-benzodiazepin-2-one, leading to the development of efficient protocols for synthesizing novel medicinal analogs (Devi et al., 2014).

Mechanism of Action

Target of Action

It is known that benzodiazepines generally interact with the gamma-aminobutyric acid (gaba) receptors in the central nervous system .

Mode of Action

Benzodiazepines enhance the effect of the neurotransmitter GABA at the GABA-A receptor, resulting in sedative, sleep-inducing, anxiolytic, anticonvulsant, and muscle relaxant properties . .

Biochemical Pathways

Benzodiazepines are known to modulate the inhibitory neurotransmitter gaba, which plays a crucial role in the regulation of neuronal excitability .

Pharmacokinetics

Benzodiazepines are generally well-absorbed, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Result of Action

Benzodiazepines generally result in decreased neuronal excitability and reduced anxiety, among other effects .

Action Environment

Factors such as temperature, ph, and the presence of other substances can potentially affect the action of benzodiazepines .